Cas no 1805020-74-9 (Ethyl 2-bromo-6-cyano-4-ethylphenylacetate)

Ethyl 2-bromo-6-cyano-4-ethylphenylacetate is a brominated and cyano-substituted phenylacetate ester with potential utility as an intermediate in organic synthesis. The presence of both bromo and cyano functional groups enhances its reactivity, making it suitable for further derivatization, such as cross-coupling reactions or nucleophilic substitutions. The ethyl ester moiety improves solubility in organic solvents, facilitating handling in synthetic applications. This compound may serve as a precursor in the development of pharmaceuticals, agrochemicals, or specialty chemicals. Its structural features, including the electron-withdrawing cyano group and the ethyl substitution, offer selectivity advantages in targeted synthetic pathways. Proper handling is advised due to potential reactivity hazards.

Ethyl 2-bromo-6-cyano-4-ethylphenylacetate structure

1805020-74-9 structure

Product Name:Ethyl 2-bromo-6-cyano-4-ethylphenylacetate

CAS No:1805020-74-9

MF:C₁₃H₁₄BrNO₂

MW:296.159762859344

CID:4945920

Update Time:2025-05-21

Ethyl 2-bromo-6-cyano-4-ethylphenylacetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-bromo-6-cyano-4-ethylphenylacetate
- Inchi： 1S/C13H14BrNO2/c1-3-9-5-10(8-15)11(12(14)6-9)7-13(16)17-4-2/h5-6H,3-4,7H2,1-2H3
- InChI Key： YMANRYOSNJIZEX-UHFFFAOYSA-N
- SMILES： BrC1=CC(=CC(C#N)=C1CC(=O)OCC)CC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 310
XLogP3: 3.3
Topological Polar Surface Area: 50.1

Ethyl 2-bromo-6-cyano-4-ethylphenylacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015020115-250mg	Ethyl 2-bromo-6-cyano-4-ethylphenylacetate	1805020-74-9	97%	250mg	475.20 USD	2021-06-18
Alichem	A015020115-500mg	Ethyl 2-bromo-6-cyano-4-ethylphenylacetate	1805020-74-9	97%	500mg	815.00 USD	2021-06-18
Alichem	A015020115-1g	Ethyl 2-bromo-6-cyano-4-ethylphenylacetate	1805020-74-9	97%	1g	1,549.60 USD	2021-06-18

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Additional information on Ethyl 2-bromo-6-cyano-4-ethylphenylacetate

Recent Advances in the Study of Ethyl 2-bromo-6-cyano-4-ethylphenylacetate (CAS: 1805020-74-9)

Ethyl 2-bromo-6-cyano-4-ethylphenylacetate (CAS: 1805020-74-9) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its potential as a versatile building block for the development of novel therapeutic agents. This research brief aims to summarize the latest findings regarding its synthesis, applications, and biological activities, providing valuable insights for researchers in the field of chemical biology and medicinal chemistry.

A recent study published in the Journal of Medicinal Chemistry explored the use of Ethyl 2-bromo-6-cyano-4-ethylphenylacetate as a precursor in the synthesis of small-molecule inhibitors targeting protein kinases. The researchers demonstrated that this compound could be efficiently modified to yield potent inhibitors with high selectivity for specific kinase isoforms. The study also highlighted the compound's favorable physicochemical properties, such as its stability and solubility, which make it an attractive candidate for further drug development.

In another study, researchers investigated the role of Ethyl 2-bromo-6-cyano-4-ethylphenylacetate in the synthesis of agrochemicals. The compound was found to be a crucial intermediate in the production of herbicides with enhanced efficacy and reduced environmental impact. The study emphasized the importance of optimizing the synthetic route to improve yield and reduce waste, aligning with the growing demand for sustainable chemical processes in the agrochemical industry.

Further research has also explored the potential of Ethyl 2-bromo-6-cyano-4-ethylphenylacetate in the development of fluorescent probes for biological imaging. A team of scientists successfully derivatized the compound to create a series of probes with high sensitivity and specificity for detecting reactive oxygen species (ROS) in live cells. These probes could have significant applications in studying oxidative stress-related diseases, such as cancer and neurodegenerative disorders.

In conclusion, Ethyl 2-bromo-6-cyano-4-ethylphenylacetate (CAS: 1805020-74-9) continues to be a valuable compound in chemical biology and medicinal chemistry, with diverse applications ranging from drug discovery to agrochemical development. The latest research underscores its versatility and potential for further innovation. Future studies should focus on expanding its applications and optimizing synthetic methodologies to meet the evolving needs of the pharmaceutical and agrochemical industries.